Cas no 2093898-62-3 (N-cyano-4-fluoro-N-(1,2-oxazol-5-yl)methylaniline)

• Product Name: N-cyano-4-fluoro-N-(1,2-oxazol-5-yl)methylaniline
• CAS No: 2093898-62-3
• MF: C₁₁H₈FN₃O
• MW: 217.199125289917
• CID: 5407599
• PubChem ID: 126772064
• Update Time: 2025-06-14

N-cyano-4-fluoro-N-(1,2-oxazol-5-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

• N-(4-Fluorophenyl)-N-(5-isoxazolylmethyl)cyanamide
• N-cyano-4-fluoro-N-(1,2-oxazol-5-yl)methylaniline

• Inchi： 1S/C11H8FN3O/c12-9-1-3-10(4-2-9)15(8-13)7-11-5-6-14-16-11/h1-6H,7H2
• InChI Key： PQJCTZMKFZXJDX-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(F)C=C1)(CC1ON=CC=1)C#N

Experimental Properties

• Density: 1.342±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 434.7±35.0 °C(Predicted)
• pka: -2.47±0.50(Predicted)

Additional information on N-cyano-4-fluoro-N-(1,2-oxazol-5-yl)methylaniline

Comprehensive Analysis of N-cyano-4-fluoro-N-(1,2-oxazol-5-yl)methylaniline (CAS No. 2093898-62-3)

The compound N-cyano-4-fluoro-N-(1,2-oxazol-5-yl)methylaniline (CAS No. 2093898-62-3) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural features and potential applications. This fluorinated aniline derivative incorporates a cyano group and a 1,2-oxazol-5-yl methyl moiety, making it a versatile intermediate in pharmaceutical and agrochemical research. Its molecular formula and precise structure have been validated through advanced spectroscopic techniques, including NMR and mass spectrometry.

In the context of modern drug discovery, N-cyano-4-fluoro-N-(1,2-oxazol-5-yl)methylaniline is often explored for its role as a building block in the synthesis of bioactive molecules. Researchers are particularly interested in its potential to modulate enzyme activity or receptor binding, given the electron-withdrawing properties of the cyano and fluoro groups. Recent studies have highlighted its utility in designing kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutics in precision medicine.

The compound's CAS No. 2093898-62-3 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and medicinal chemistry. Users often inquire about its synthetic routes, solubility profiles, and stability under various conditions, which are critical for laboratory-scale and commercial applications. Additionally, its compatibility with green chemistry principles has become a hot topic, as sustainability gains traction in chemical manufacturing.

From a technical perspective, N-cyano-4-fluoro-N-(1,2-oxazol-5-yl)methylaniline exhibits notable thermal stability and compatibility with common organic solvents, such as DMSO and acetonitrile. These properties make it suitable for diverse reaction conditions, including catalyzed cross-coupling and microwave-assisted synthesis. Its logP value and hydrogen bonding capacity are also frequently discussed, as they influence its bioavailability and pharmacokinetic behavior in drug development.

Beyond pharmaceuticals, this compound has potential applications in material science, particularly in the design of fluorescent probes and organic electronic materials. The integration of the 1,2-oxazole ring and fluorine atom can enhance photophysical properties, making it a candidate for optoelectronic devices. This interdisciplinary appeal underscores its value in both academic and industrial settings.

In summary, N-cyano-4-fluoro-N-(1,2-oxazol-5-yl)methylaniline (CAS No. 2093898-62-3) represents a compelling case study in the convergence of structural innovation and functional versatility. Its growing prominence in literature and patent filings suggests a bright future for this compound, particularly as researchers continue to explore its untapped potential in cutting-edge scientific domains.